molecular formula C7H7BrN2O B3237000 8-Bromo-3,4-dihydro-2H-pyrido[4,3-b][1,4]oxazine CAS No. 1379320-13-4

8-Bromo-3,4-dihydro-2H-pyrido[4,3-b][1,4]oxazine

Cat. No.: B3237000
CAS No.: 1379320-13-4
M. Wt: 215.05 g/mol
InChI Key: YGZHNNUOWWPWEW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“8-Bromo-3,4-dihydro-2H-pyrido[4,3-b][1,4]oxazine” is a chemical compound with the empirical formula C7H7BrN2O . It belongs to the class of halogenated heterocycles . The compound is solid in form .


Molecular Structure Analysis

The molecular structure of “this compound” can be represented by the SMILES string Brc1cncc2OCCNc12 . The InChI representation is 1S/C7H7BrN2O/c8-5-3-9-4-6-7 (5)10-1-2-11-6/h3-4,10H,1-2H2 .


Physical and Chemical Properties Analysis

The compound “this compound” has a molecular weight of 215.05 . It is a solid substance .

Scientific Research Applications

Synthesis and Derivatives

  • Synthesis of Pyrido[4,3-b][1,4]oxazine Derivatives : Arrault et al. (2002) described the synthesis of ethyl 3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine-2-carboxylate derivatives from 3-hydroxy-2-aminopyridine and ethyl 2,3-dibromopropanoate, highlighting the potential for creating functionalized derivatives of this compound (Arrault et al., 2002).

  • Practicable Synthesis of Pyrido[2,3-b][1,4]oxazine : Gim et al. (2007) focused on a novel method for synthesizing pyrido[2,3-b][1,4]oxazine, which could serve as a scaffold for bioactive compounds. This research emphasizes the compound's potential in pharmaceutical development (Gim et al., 2007).

Chemical Properties and Applications

  • Chemistry of Pyrido[2,1-b][1,3]oxazines : Hermecz (1998) provided a comprehensive survey of the chemistry of pyrido-oxazines, discussing their physicochemical properties, spectroscopic methods, and their potential applications in synthesizing biologically significant compounds (Hermecz, 1998).

  • Oxidative Additions with 1,4-Dihydropyridines : Kumar et al. (2011) explored the synthesis of hexahydro-2H-pyrido[3,2-b][1,4]oxazine derivatives through oxidative additions, demonstrating the versatility of these compounds in creating bicyclic heterocycles (Kumar et al., 2011).

Novel Synthesis Techniques

  • Synthesis of Polyheterocyclic Ring Systems : Abdel‐Latif et al. (2019) utilized 3-amino-5-bromo-4,6-dimethyl-1H-pyrazolo[3,4-b]pyridine to construct new polyheterocyclic ring systems, indicating the potential of these compounds in creating diverse chemical structures with possible medicinal applications (Abdel‐Latif et al., 2019).

  • Synthesis of Pyrrole Derivatives : Nakanishi et al. (1990) reported on the conversion of dihydro-1,2-oxazine derivatives into pyrrole derivatives, showing another facet of the chemical versatility of these compounds (Nakanishi et al., 1990).

Properties

IUPAC Name

8-bromo-3,4-dihydro-2H-pyrido[4,3-b][1,4]oxazine
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H7BrN2O/c8-5-3-9-4-6-7(5)11-2-1-10-6/h3-4,10H,1-2H2
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YGZHNNUOWWPWEW-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1COC2=C(C=NC=C2N1)Br
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H7BrN2O
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

215.05 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
8-Bromo-3,4-dihydro-2H-pyrido[4,3-b][1,4]oxazine
Reactant of Route 2
Reactant of Route 2
8-Bromo-3,4-dihydro-2H-pyrido[4,3-b][1,4]oxazine
Reactant of Route 3
Reactant of Route 3
8-Bromo-3,4-dihydro-2H-pyrido[4,3-b][1,4]oxazine
Reactant of Route 4
Reactant of Route 4
8-Bromo-3,4-dihydro-2H-pyrido[4,3-b][1,4]oxazine
Reactant of Route 5
8-Bromo-3,4-dihydro-2H-pyrido[4,3-b][1,4]oxazine
Reactant of Route 6
Reactant of Route 6
8-Bromo-3,4-dihydro-2H-pyrido[4,3-b][1,4]oxazine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.